5-[(4-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid

• IUPAC Name: 5-[(4-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C17H13FO4/c1-10-16(17(19)20)14-8-13(6-7-15(14)22-10)21-9-11-2-4-12(18)5-3-11/h2-8H,9H2,1H3,(H,19,20)
• InChI Key: NSXWRVUOIRMWCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC=C(C=C3)F)C(=O)O
• Molecular Formula: C17H13FO4
• Molecular Weight: 300.28 g/mol
• CAS No.: 300674-16-2

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For the related compound “2-{4-[(4-fluorophenyl)methoxy]phenyl}acetic acid”, the InChI code is provided. This code can be used to generate a 3D structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For the related compound “2-{4-[(4-fluorophenyl)methoxy]phenyl}acetic acid”, it is a powder at room temperature.

Scientific Research Applications

5-FMOBCA has been studied for its potential applications in various fields. In materials science, 5-FMOBCA has been used as a precursor for the synthesis of polymers and other materials with potential applications in electronics and photonics. In agrochemicals, 5-FMOBCA has been studied for its potential use as an insecticide and fungicide. In pharmaceuticals, 5-FMOBCA has been studied for its potential use as an anti-inflammatory agent and for its activity against certain types of cancer.

Mechanism of Action

The mechanism of action of 5-FMOBCA is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are molecules that are involved in the regulation of inflammation, pain, and other physiological processes. By inhibiting the production of prostaglandins, 5-FMOBCA may be able to reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-FMOBCA have been studied in various animal models. Studies have shown that 5-FMOBCA is able to reduce inflammation and pain in animals, as well as reduce the production of certain types of prostaglandins. In addition, 5-FMOBCA has been shown to have anti-cancer activity in certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-FMOBCA in laboratory experiments is its low cost and ease of synthesis. In addition, 5-FMOBCA is a relatively stable compound, making it suitable for long-term storage. However, there are some limitations to using 5-FMOBCA in laboratory experiments. For example, it is relatively insoluble in water, making it difficult to use in aqueous solutions. In addition, 5-FMOBCA is a relatively weak inhibitor of COX-2, making it less effective than other compounds.

Future Directions

There are many potential future directions for 5-FMOBCA research. One potential direction is to further study its potential applications in materials science and agrochemicals. In addition, further research could be done to explore the mechanism of action of 5-FMOBCA and to develop more effective inhibitors of COX-2. Finally, more research could be done to explore the potential therapeutic applications of 5-FMOBCA, such as its use as an anti-inflammatory agent or for its activity against certain types of cancer.

Synthesis Methods

5-FMOBCA can be synthesized in a two-step process, beginning with the reaction of a substituted benzofuran with 4-fluorophenylmethanol in the presence of an acid catalyst. This reaction yields the desired product, 5-FMOBCA, as well as a byproduct, 4-fluorophenol. The second step of the synthesis involves the oxidation of the 5-FMOBCA using either a chromium-based oxidizing agent or a palladium-based oxidizing agent. This yields the desired product, 5-FMOBCA, as well as a byproduct, 4-fluorophenol.